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Compound of Interest

Compound Name: Urea, N,N'-dinitro-

Cat. No.: B171865

For Researchers, Scientists, and Drug Development Professionals

N,N'-dinitrourea (DNU), a powerful and sensitive energetic material, has garnered significant
interest as a precursor for the synthesis of other high-energy compounds.[1] This technical
guide provides an in-depth overview of the chemical properties of DNU, focusing on its
synthesis, stability, decomposition, and reactivity. The information is presented to be a valuable
resource for researchers and professionals working with energetic materials.

Physicochemical Properties

N,N'-dinitrourea is a white crystalline solid with a high density and a positive oxygen balance,
making it a subject of interest in the field of energetic materials.[1] However, its practical
application is limited by its sensitivity to friction and impact, as well as its low thermal stability.
[1] Itis also chemically labile, particularly in the presence of acids and water, which can lead to
decomposition and even spontaneous ignition.[1][2] When purified and stored in a desiccator, it
can be stable for several weeks.[1]
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Property Value Source
Molecular Formula CH2N40Os [3]
Molecular Weight 150.05 g/mol [3]
Density 1.98 g/cm3 [1114]
Calculated Density (at 90 K) 2.067 g/cm3 [5]
Oxygen Balance +21.33% [1]

Calculated Heat of Formation

24.88 kJ/mol [5][6]
(gas phase, AfH°298)

Spectroscopic Data

Spectroscopic methods are crucial for the identification and characterization of N,N'-dinitrourea.
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Spectroscopic Data Description Source

Characterized by a low-
frequency stretching vibration
(3200, 3180 cm™1) of the N-H
bond involved in hydrogen

Infrared (IR) Spectroscopy ) )
bonding. The C=0 stretching

(KBr)
vibration is observed at 1760
cm~1, and the NOz group
vibrations are seen at 1620—
1600 cm~1.
High-frequency stretching
Infrared (IR) Spectroscopy vibrations for the C=0 group
(Acetone solution) (1780 cm~1) and for the NO2
group (1620-1610 cm™1).
UV Spectroscopy (Agueous The dinitrourea anion exhibits
solution) absorption at 272-275 nm.

Does not show a molecular ion

peak (m/z 150) due to thermal
instability. Major fragments

observed at m/z 18 (H20), 28 [1]
(CO, N2), 30 (NO), 44 (CO2,

N20), 46 (NO2), and 62

(NHz2NO2).

Mass Spectrometry (Electron

Impact)

Synthesis of N,N'-Dinitrourea

The primary method for synthesizing N,N'-dinitrourea is the nitration of urea. Several nitrating
agents and conditions have been explored to optimize the yield and purity of the product.

Experimental Protocol: Nitration of Urea with Mixed Acid

A common and effective method for the synthesis of DNU involves the nitration of urea using a
mixture of concentrated nitric acid and sulfuric acid (or oleum) at low temperatures.[1][2]

Materials:
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Urea

95-98% Sulfuric Acid or 20% Oleum|[1][2]

100% Nitric Acid[1][2]

Trifluoroacetic acid (for washing)[1]

Ice bath

Procedure:

A mixture of sulfuric acid (or oleum) and nitric acid is prepared and cooled to between -15°C
and 0°C in an ice bath.[1][2]

o Urea is added portion-wise to the stirred acid mixture, ensuring the temperature does not
exceed 5°C.[1][2]

 After the addition of urea is complete, the reaction mixture is stirred for an additional 30
minutes at 0-5°C, during which a white precipitate of N,N'-dinitrourea forms.[1][2]

e The precipitate is filtered off and washed multiple times with cold trifluoroacetic acid to
remove residual acidic impurities.[1]

The purified N,N'-dinitrourea is then dried under vacuum.[1][2]
The yield of DNU can be as high as 83.2% under optimized conditions.[4][7]

Caption: Experimental workflow for the synthesis of N,N'-dinitrourea.

Thermal Decomposition

N,N'-dinitrourea is thermally unstable and its decomposition has been studied using various
analytical techniques.

Thermal Analysis Data
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Analysis Method Observation Source

Weight loss begins between 80
Thermogravimetric Analysis and 90°C, with a significant
(TGA) mass loss occurring between
110 and 120°C.

Shows an exothermic

Differential Scanning decomposition that correlates o
Calorimetry (DSC) with the mass loss observed in

TGA.
Ignition Test (Wood's metal Ignition temperature was found o
bath) to be between 91°C and 93°C.

The thermal decomposition mechanism is complex. Experimental and theoretical studies
suggest that the initial step is the homolytic cleavage of the N-N bond.[8] The decomposition is
nearly complete before 100°C and results in the formation of various gaseous products
including N20O, NOz2, CON, and CONH.[8] The presence of water can also lead to the formation
of nitramide (NHzNO2z) and carbon dioxide.[1]

Caption: Proposed thermal decomposition pathway of N,N'-dinitrourea.

Chemical Reactivity

N,N'-dinitrourea exhibits reactivity characteristic of nitramines and is susceptible to nucleophilic
attack and reactions with bases.

» Reaction with Bases: DNU reacts with bases to form the corresponding acidic or neutral
salts.[4]

e Reaction with Hydrazine: It reacts with hydrazine to yield 4-nitrosemicarbazide.[4]

e Reaction with Hydroxylamine: The reaction with hydroxylamine leads to the formation of N-
hydroxy-N'-nitrourea.[4]

o Reaction with Formaldehyde: Depending on the reaction conditions, it reacts with
formaldehyde to form various hydroxymethyl derivatives of N-nitroamines.[4]
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» Hydrolysis: In the presence of water, especially with traces of acid, DNU undergoes
hydrolysis to produce nitramide and carbon dioxide.[1][2] This reaction is a convenient
method for the synthesis of nitramide.[4]

Sensitivity

A critical aspect of the chemical properties of N,N'-dinitrourea is its high sensitivity to external
stimuli, which is a significant consideration for its handling and application.

Sensitivity Test Result Source

BAM Impact Sensitivity (2 k
| y (2 kg 53 (]
drop weight)

BAM Friction Sensitivity 5N [1]

These values indicate that N,N'-dinitrourea is a very sensitive material and must be handled
with extreme caution using appropriate safety measures.[1]

Conclusion

N,N'-dinitrourea is a high-energy material with interesting chemical properties, but its high
sensitivity and thermal instability currently limit its direct applications. However, its role as a
precursor in the synthesis of more stable and powerful energetic materials remains an active
area of research. A thorough understanding of its chemical properties, as outlined in this guide,
is essential for its safe handling and for the development of new synthetic methodologies in the
field of energetic materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd

Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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